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Compound of Interest

Compound Name: 2,4-Dihydroxy-3-nitroquinoline

Cat. No.: B078227 Get Quote

Essential Safety and Handling Guide for 2,4-
Dihydroxy-3-nitroquinoline
This guide provides crucial safety protocols, operational procedures, and disposal plans for

handling 2,4-Dihydroxy-3-nitroquinoline (CAS RN: 15151-57-2). Researchers, scientists, and

drug development professionals should adhere to these guidelines to ensure personal safety

and minimize environmental impact. The following information is a synthesis of available data

for 2,4-Dihydroxy-3-nitroquinoline and related nitroaromatic and quinoline compounds.

Hazard Identification and Classification
2,4-Dihydroxy-3-nitroquinoline is classified as a hazardous substance. Primary hazards

include irritation to the skin and eyes.[1][2][3] Some sources also indicate that similar

compounds may have the potential to cause cancer.[4] Therefore, it is imperative to handle this

compound with appropriate caution in a controlled laboratory setting.

Globally Harmonized System (GHS) Classification:
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Hazard Category GHS Classification Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[1]

[3][5]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation[1][3][5]

Carcinogenicity Category 1B H350: May cause cancer[4]

Chemical and Physical Properties:

Property Value

Molecular Formula C₉H₆N₂O₄[6][7]

Molecular Weight 206.15 g/mol [6][8]

Appearance Light yellow to yellow solid[9]

Melting Point 225 °C (decomposes)[6][9]

Boiling Point 309.1 °C at 760 mmHg[6][7]

Density 1.61 g/cm³[6][7]

Flash Point 140.7 °C[6][7]

Personal Protective Equipment (PPE)
A multi-layered approach to safety, combining engineering controls and appropriate Personal

Protective Equipment (PPE), is mandatory when handling 2,4-Dihydroxy-3-nitroquinoline.
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PPE Category Item
Specifications and
Rationale

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to EN

166 or OSHA 29 CFR

1910.133 standards to protect

against splashes and dust.[10]

Face Protection Face Shield

Recommended when there is

a significant risk of splashing

or dust generation for broader

protection.[10]

Hand Protection Chemical-resistant gloves

Nitrile or butyl rubber gloves

are suitable for protection.[10]

[11] Always inspect gloves for

integrity before each use and

change them immediately

upon contamination.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned to provide a barrier

against accidental skin

contact.[10][11]

Respiratory Protection Dust mask or respirator

Use a NIOSH/MSHA or

European Standard EN 149

approved respirator if dust

formation is likely or if working

outside of a certified chemical

fume hood to minimize

inhalation exposure.[1][10]

Operational Plan: Step-by-Step Handling Protocol
A systematic approach is crucial when working with 2,4-Dihydroxy-3-nitroquinoline.
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1. Preparation and Engineering Controls:

All handling of 2,4-Dihydroxy-3-nitroquinoline powder should occur within a certified

chemical fume hood to minimize inhalation exposure.[10]

Ensure that an eyewash station and a safety shower are readily accessible.[10]

2. Weighing and Transfer:

Conduct all weighing and transfer operations within a fume hood to contain any dust.[10]

Use appropriate tools (e.g., spatulas) to handle the solid material and avoid generating dust.

3. During the Experiment:

Keep all containers with 2,4-Dihydroxy-3-nitroquinoline clearly labeled.

Avoid contact with skin and eyes.[10]

Do not eat, drink, or smoke in the laboratory.[5][10][12]

4. Post-Experiment:

Wash hands thoroughly after handling the chemical, even if gloves were worn.[5][10]

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

5. Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][10]

Store away from incompatible materials such as strong oxidizing agents.[1][10]

Disposal Plan
2,4-Dihydroxy-3-nitroquinoline and any contaminated materials must be disposed of as

hazardous waste.[2][3] Follow all federal, state, and local regulations for hazardous waste

disposal.
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Waste Collection:

Solid Waste: Collect unused 2,4-Dihydroxy-3-nitroquinoline and any contaminated solid

materials (e.g., weighing paper, pipette tips, gloves) in a designated, sealed, and clearly

labeled hazardous waste container.[2]

Liquid Waste: Collect solutions containing 2,4-Dihydroxy-3-nitroquinoline in a separate,

sealed, and clearly labeled hazardous waste container. Do not mix with other waste streams

to prevent dangerous reactions.[2]

Labeling: Clearly label the hazardous waste container with "Hazardous Waste" and the full

chemical name: "2,4-Dihydroxy-3-nitroquinoline."[2] List any other components and their

approximate concentrations.

Disposal Procedure:

DO NOT dispose of 2,4-Dihydroxy-3-nitroquinoline down the drain or in regular municipal

trash.[2]

Arrange for pickup and disposal through your institution's approved hazardous waste

management program.[2]

Emergency Procedures
Spill Management:

Evacuate: Evacuate personnel from the immediate spill area.[10]

Ventilate: Ensure the area is well-ventilated; use a fume hood if the spill is contained within it.

[10]

Don PPE: Put on the appropriate PPE, including respiratory protection, before addressing

the spill.[10]

Contain the Spill: For a solid spill, carefully sweep up the material and place it into a labeled,

sealed container for hazardous waste.[10] For a liquid spill, use an inert absorbent material

to contain and absorb the liquid.
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Decontaminate: Clean the spill area thoroughly with an appropriate solvent, followed by soap

and water. Collect all cleaning materials as hazardous waste.[2]

First Aid Measures:

If Inhaled: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing. Call a poison center or doctor if you feel unwell.[1]

If on Skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention. Take off contaminated clothing and wash it before reuse.[1][5]

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. Immediately call a poison center or doctor.[1][5]

If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth.[1][5]

Workflow for Safe Handling and Disposal
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Workflow for Safe Handling and Disposal of 2,4-Dihydroxy-3-nitroquinoline
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Caption: Workflow for the safe handling and disposal of 2,4-Dihydroxy-3-nitroquinoline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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